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Compound of Interest

Compound Name: Eicosane, 1-iodo-

Cat. No.: B15351159

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Eicosane, 1-iodo-, a long-chain
alkyl iodide. The information presented herein is intended to support research and development
activities by providing key data, experimental methodologies, and a visualization of its chemical
utility.

Core Compound Data: Eicosane, 1-iodo-

Eicosane, 1-iodo-, also known as 1-iodoeicosane, is a saturated long-chain alkyl halide. Its
chemical structure consists of a twenty-carbon chain with an iodine atom at the terminal
position.

CAS Number: 34994-81-5[1][2][3][4]

The physicochemical properties of Eicosane, 1-iodo- are summarized in the table below. This
data is essential for designing experimental conditions, including solvent selection and
purification methods.
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Property Value Source
Molecular Formula C2oHa1l [1112]1[5]
Molecular Weight 408.44 g/mol [1112][3][5]
Melting Point 41.45 °C [2]

Boiling Point 391.28 °C (rough estimate) [2]
Density 1.0758 g/cm3 (rough estimate) [2]
Refractive Index 1.4716 (estimate) [2]

LogP 8.46310 [2]

Synthesis and Reactivity

Eicosane, 1-iodo- is a valuable intermediate in organic synthesis, primarily utilized for
introducing the long eicosanyl chain into other molecules. The carbon-iodine bond is relatively
weak, making the iodide a good leaving group in nucleophilic substitution reactions.

Experimental Protocol: Synthesis via Finkelstein
Reaction

A common and efficient method for the synthesis of 1-iodoalkanes is the Finkelstein reaction.
This reaction involves the treatment of an alkyl chloride or bromide with an excess of sodium
iodide in acetone. The reaction is driven to completion by the precipitation of the less soluble
sodium chloride or bromide in acetone.

Materials:

1-Bromoeicosane (or 1-chloroeicosane)

Sodium iodide (Nal)

Acetone (anhydrous)

Diatomaceous earth
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e Sodium thiosulfate (Na=S20s3) solution (5% w/v)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSOa)

¢ Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Bichner funnel and filter paper

e Separatory funnel

e Rotary evaporator

Procedure:

e To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-
bromoeicosane (1 equivalent) and anhydrous acetone.

e Add sodium iodide (1.5 equivalents) to the stirred solution.

» Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

» After completion, allow the mixture to cool to room temperature.

« Filter the reaction mixture through a pad of diatomaceous earth to remove the precipitated
sodium bromide.

» Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the
acetone.

o Dissolve the residue in a suitable organic solvent such as diethyl ether or ethyl acetate.
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» Wash the organic layer sequentially with 5% sodium thiosulfate solution to remove any
unreacted iodine, followed by water and then brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the
crude 1-iodoeicosane.

e The product can be further purified by recrystallization or column chromatography if
necessary.

Reactivity: Nucleophilic Substitution

1-lodoeicosane is an excellent substrate for Sn2 reactions, where a nucleophile displaces the
iodide ion. This allows for the introduction of the CzoHa41 alkyl chain onto various functional
groups.

General Reaction Scheme: C2o0Ha1-1 + Nu= — C20H41-Nu + I~

Where Nu~ can be a variety of nucleophiles such as -OH, -OR, -CN, -NHz, etc.

Potential Applications in Research and
Development

While specific signaling pathways involving 1-iodoeicosane are not well-documented, long-
chain alkyl compounds are known to play roles in various biological contexts. The long alkyl
chain imparts significant lipophilicity, which can be exploited in drug design to enhance
membrane permeability or target lipid-rich environments. Some studies have suggested that
the length of alkyl chains can influence the antibacterial activity of certain compounds.

Visualizations
Synthesis Workflow: Finkelstein Reaction

The following diagram illustrates the workflow for the synthesis of 1-iodoeicosane using the
Finkelstein reaction.
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Caption: Workflow for the synthesis of 1-lodoeicosane.

Role in Nucleophilic Substitution Reactions

This diagram illustrates the role of 1-iodoeicosane as an electrophile in nucleophilic substitution
reactions, leading to the formation of various derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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